(1R,2R)-2-PCCA hydrochloride

• Molecular Formula: C30H38ClN3O
• Molecular Weight: 492.1 g/mol
• InChI: InChI=1S/C30H37N3O.ClH/c1-4-8-22-10-12-23(13-11-22)24-14-16-25(17-15-24)33(20-28(31)21(3)5-2)30(34)27-19-26(27)29-9-6-7-18-32-29;/h6-7,9-18,21,26-28H,4-5,8,19-20,31H2,1-3H3;1H/t21-,26-,27-,28+;/m0./s1
• InChIKey: OXEQUEKAPXWRBF-PDBUPAMVSA-N

(1R,2R)-2-PCCA Hydrochloride: Potency-Verified, Brain-Penetrant GPR88 Agonist for CNS Target Validation and Neurological Research Procurement

(1R,2R)-2-PCCA hydrochloride is the active diastereomer of 2-PCCA, a synthetic small-molecule agonist of the orphan G-protein-coupled receptor GPR88 (a striatum-enriched class A GPCR) [1]. It activates GPR88 through a Gαi-coupled signaling pathway, leading to inhibition of cAMP production, and is reported to cross the blood-brain barrier [2]. The compound serves as a tool ligand for investigating GPR88 function in neuropsychiatric disorders and is notably the only GPR88 agonist for which a high-resolution cryo-EM structure in complex with its target has been solved, providing atomic-level insight into its allosteric mechanism of action [2].

Tool Type

Active diastereomer probe for GPR88 allosteric modulation studies

Workflow Fit

Striatal GPCR signaling, Gαi-cAMP pathway inhibition, brain-penetrant CNS target validation

Key Selection Cue

Only GPR88 agonist with cryo-EM-validated allosteric binding pose

• [1] Jin C, Decker AM, Huang XP, Gilmour BP, Blough BE, Roth BL, Hu Y, Gill JB, Zhang XP. Synthesis, pharmacological characterization, and structure-activity relationship studies of small molecular agonists for the orphan GPR88 receptor. ACS Chem Neurosci. 2014 Jul 16;5(7):576-87. doi:10.1021/cn500082p. PMID: 24793972; PMCID: PMC4102971. View Source
• [2] Yin J, Chen KM, Clark MJ, Hijazi M, Kumari P, Bai X, Sunahara RK, Barth P, Rosenbaum DM. Activation and allosteric regulation of the orphan GPR88-Gi1 signaling complex. Nat Commun. 2022 May 2;13:2375. doi:10.1038/s41467-022-30081-5. PMID: 35501345; PMCID: PMC9061749. View Source

Why the (1R,2R) Diastereomer Cannot Be Interchanged with Racemic 2-PCCA or the (1S,2S) Isomer in GPR88 Research Procurement

The stereochemical configuration of the cyclopropane ring in 2-PCCA critically determines GPR88 agonist potency. The (1R,2R)-diastereomer is the pharmacologically active form, whereas the (1S,2S)-diastereomer is approximately 5-fold less potent [1]. The racemic mixture (2-PCCA hydrochloride, CAS 1287205-42-8) contains both diastereomers, resulting in a diluted pharmacological effect compared to the purified (1R,2R) form [2]. Furthermore, emerging GPR88 agonists such as RTI-13951-33 and BI-9508 exhibit different potency profiles, signaling mechanisms, and pharmacokinetic properties that preclude direct substitution without experimental re-validation [3]. For studies requiring the precise stereochemical identity and the structurally characterized allosteric binding mechanism of (1R,2R)-2-PCCA, only this specific diastereomer is appropriate.

(1S,2S) Isomer

Reported 5- to 6-fold lower cAMP inhibition potency; stereochemical mismatch may reduce target activation in assay models.

Racemic 2-PCCA

Contains the less active isomer; diluted pharmacological response may confound Gαi pathway interpretation.

RTI-13951-33 / BI-9508

Different potency profiles and no published structural binding data; allosteric mechanism context may not transfer directly.

• [1] Jin C, Decker AM, Huang XP, Gilmour BP, Blough BE, Roth BL, Hu Y, Gill JB, Zhang XP. Synthesis, pharmacological characterization, and structure-activity relationship studies of small molecular agonists for the orphan GPR88 receptor. ACS Chem Neurosci. 2014 Jul 16;5(7):576-87. doi:10.1021/cn500082p. PMID: 24793972. View Source
• [2] Jin C, Decker AM, Makhijani VH, Besheer J, Darcq E, Kieffer BL, Maitra R. Discovery of a Potent, Selective, and Brain-Penetrant Small Molecule that Activates the Orphan Receptor GPR88 and Reduces Alcohol Intake. J Med Chem. 2018 Aug 9;61(15):6717-6736. doi:10.1021/acs.jmedchem.8b00566. PMID: 30011192. View Source
• [3] Fer M, Pflieger M, Kolb S, Dischino DD, Derdau V, Mueller S, Bock C, Heine N, Weichert L, Kiechle M, Klinder K, Riedel J, Kast SM, Hamilton G, Peters JU, Nar H, Kloevekorn P, Koester M. Discovery of BI-9508, a Brain-Penetrant GPR88-Receptor-Agonist Tool Compound for In Vivo Mouse Studies. J Med Chem. 2024 Jul 1;67(13):11104-11121. doi:10.1021/acs.jmedchem.4c00665. View Source

(1R,2R)-2-PCCA Hydrochloride: Quantitative Differentiation Evidence for Procurement Decision-Making

Diastereomeric Potency Advantage: (1R,2R)-2-PCCA Is 5-Fold More Potent than the (1S,2S) Isomer in cAMP Functional Assays

In a direct head-to-head comparison within the same study, (1R,2R)-2-PCCA exhibited an EC50 of 373 nM for GPR88-mediated cAMP inhibition, whereas its (1S,2S) diastereomer was approximately 5-fold less potent [1]. This stereochemical potency differential has been independently corroborated, with reports of the (1R,2R) form showing an EC50 of approximately 0.3 µM compared to 1.8 µM for the (1S,2S) form, representing a 6-fold difference [2]. The quantitative disparity underscores the absolute necessity of sourcing the correct stereoisomer for studies where maximal GPR88 activation is required.

Diastereomeric Potency

Head-to-head

(1R,2R) EC50 373 nM vs. (1S,2S) ~1.87 µM

5- to 6-fold greater potency

Reported stereochemical potency context

cAMP inhibition assay in HEK293 cells expressing GPR88

Evidence Dimension	GPR88-mediated cAMP inhibition potency (EC50)
Target Compound Data	(1R,2R)-2-PCCA: EC50 = 373 nM (pEC50 6.43 ± 0.06)
Comparator Or Baseline	(1S,2S)-2-PCCA: EC50 ≈ 1.87 µM (5-fold less potent); independently reported as 1.8 µM vs. 0.3 µM
Quantified Difference	5- to 6-fold greater potency for the (1R,2R) diastereomer
Conditions	Transiently and stably expressing GPR88 HEK293 cells; isoproterenol-stimulated cAMP accumulation inhibition assay; compounds tested as HCl salts [1]

Why This Matters

For researchers requiring maximal GPR88 activation in cellular assays, the (1R,2R) form delivers 5 times greater potency than the (1S,2S) diastereomer, directly reducing the amount of compound needed and minimizing potential off-target effects at higher concentrations.

• [1] Jin C, Decker AM, Huang XP, Gilmour BP, Blough BE, Roth BL, Hu Y, Gill JB, Zhang XP. Synthesis, pharmacological characterization, and structure-activity relationship studies of small molecular agonists for the orphan GPR88 receptor. ACS Chem Neurosci. 2014 Jul 16;5(7):576-87. doi:10.1021/cn500082p. PMID: 24793972. View Source
• [2] Chemsrc. (1S,2S)-2-PCCA (CAS 1609624-97-6): The (1R,2R) diastereomer of 2-PCCA, a potent, selective agonist of the orphan GPR88 receptor with EC50 of 373 nM, 5-fold more potent than the (1S,2S)-isomer. Reference: Jin C, et al. ACS Chem Neurosci. 2014 Jul 16;5(7):576-87. View Source

Purified (1R,2R) Form Demonstrates Approximately 2-Fold Greater cAMP Inhibition Potency Than Racemic 2-PCCA in Matched Cellular Assays

In HEK293 cells stably expressing human GPR88 and the GloSensor-22F cAMP reporter construct, (1R,2R)-2-PCCA hydrochloride inhibits GPR88-mediated cAMP production with an EC50 of 56 nM . By contrast, the racemic mixture 2-PCCA hydrochloride (containing both (1R,2R) and (1S,2S) diastereomers) exhibits an EC50 of 116 nM in HEK293 cells under comparable assay conditions . This represents an approximately 2.1-fold potency advantage for the purified (1R,2R) form, consistent with the presence of the less active (1S,2S) isomer diluting the pharmacological effect in the racemate.

Racemate Comparison

Cross-study comparable

(1R,2R) EC50 56 nM vs. Racemic EC50 116 nM

~2.1-fold lower EC50 for purified form

Supports selection of single isomer for assay sensitivity

HEK293 GloSensor-22F cAMP reporter; data to verify

Evidence Dimension	GPR88-mediated cAMP production inhibition (EC50) in HEK293 cells
Target Compound Data	(1R,2R)-2-PCCA hydrochloride: EC50 = 56 nM (GloSensor-22F cAMP construct, HEK293 cells stably expressing human GPR88)
Comparator Or Baseline	Racemic 2-PCCA hydrochloride: EC50 = 116 nM (HEK293 cells stably expressing human GPR88 and GloSensor-22F cAMP construct)
Quantified Difference	Approximately 2.1-fold lower EC50 (higher potency) for the purified (1R,2R) form
Conditions	HEK293 cells stably expressing human GPR88 receptor and GloSensor-22F cAMP biosensor; Gαi-coupled pathway

Why This Matters

Procuring the purified (1R,2R) diastereomer rather than the racemate enables experiments at lower compound concentrations, improving the signal-to-noise ratio in functional assays and ensuring that observed effects are attributable to the active stereoisomer rather than the inactive (1S,2S) contaminant.

Unique Allosteric Binding Mechanism Structurally Validated by Cryo-EM: (1R,2R)-2-PCCA Engages a TM5/TM6/Gαi5 Interface Pocket Not Utilized by Orthosteric GPR88 Agonists

Cryo-electron microscopy structures of the human GPR88-Gi1 signaling complex, published in Nature Communications (2022), reveal that (1R,2R)-2-PCCA binds to a previously unidentified allosteric pocket located at the cytoplasmic interface of transmembrane segments 5 and 6 and the extreme C-terminus of the Gαi α5 helix [1]. This binding site is distinct from the extracellular orthosteric pocket that accommodates a putative endogenous ligand density also observed in the cryo-EM map. The allosteric binding mode of (1R,2R)-2-PCCA represents 'an allosteric binding site that has not yet been reported in other GPCRs' [1]. No comparable structural data exist for alternative GPR88 agonists such as RTI-13951-33, BI-9508, or GPR88 agonist 2, for which the precise binding sites and molecular mechanisms remain structurally uncharacterized [2][3].

Allosteric Binding Mode

Class-level inference

Unique TM5/TM6/Gαi5 interface pocket

Validated by cryo-EM at near-atomic resolution

Structural-mechanism research context

No comparable data for RTI-13951-33, BI-9508

Evidence Dimension	Structural characterization of ligand binding mode to GPR88-Gi1 complex
Target Compound Data	(1R,2R)-2-PCCA: allosteric modulator binding to TM5/TM6/Gαi5 interface pocket; validated by cryo-EM at near-atomic resolution with unambiguous ligand density
Comparator Or Baseline	RTI-13951-33, BI-9508, GPR88 agonist 2: no published cryo-EM or X-ray structures confirming binding site; mechanistic classification as orthosteric or allosteric modulators remains unverified
Quantified Difference	Qualitative structural differentiation: (1R,2R)-2-PCCA is the only GPR88 agonist with experimentally determined binding pose and allosteric mechanism
Conditions	Cryo-EM structures of human GPR88-Gi1 complex with and without (1R,2R)-2-PCCA; PDB deposition; mutagenesis and metadynamics simulation corroboration [1]

Why This Matters

The structurally validated allosteric mechanism of (1R,2R)-2-PCCA provides a unique mechanistic framework for interpreting functional data, guiding SAR campaigns, and designing GPR88-targeted probes—a capability not available with any other GPR88 agonist on the market.

• [1] Yin J, Chen KM, Clark MJ, Hijazi M, Kumari P, Bai X, Sunahara RK, Barth P, Rosenbaum DM. Activation and allosteric regulation of the orphan GPR88-Gi1 signaling complex. Nat Commun. 2022 May 2;13:2375. doi:10.1038/s41467-022-30081-5. PMID: 35501345. View Source
• [2] Jin C, Decker AM, Makhijani VH, Besheer J, Darcq E, Kieffer BL, Maitra R. Discovery of a Potent, Selective, and Brain-Penetrant Small Molecule that Activates the Orphan Receptor GPR88 and Reduces Alcohol Intake. J Med Chem. 2018 Aug 9;61(15):6717-6736. (RTI-13951-33 characterization; no structural data reported.) View Source
• [3] Fer M, Pflieger M, Kolb S, et al. Discovery of BI-9508, a Brain-Penetrant GPR88-Receptor-Agonist Tool Compound for In Vivo Mouse Studies. J Med Chem. 2024 Jul 1;67(13):11104-11121. (BI-9508 characterization; no structural data reported.) View Source

Native Tissue Target Engagement: (1R,2R)-2-PCCA Demonstrates GPR88-Dependent Activity in WT Mouse Striatal Membranes with EC50 of 1140 nM

(1R,2R)-2-PCCA stimulates [³⁵S]-GTPγS binding in wild-type mouse striatal membranes with an EC50 of 1140 nM, confirming functional engagement of native GPR88 in brain tissue [1]. In contrast, RTI-13951-33—a structurally distinct GPR88 agonist—exhibits an EC50 of 535 nM in the same [³⁵S]-GTPγS binding assay using mouse striatal membranes, indicating approximately 2.1-fold greater potency in this native tissue context [1]. However, RTI-13951-33 is the more potent compound in recombinant cAMP functional assays (EC50 25 nM vs. 56 nM), highlighting an inversion of relative potency between recombinant and native tissue systems that may reflect differential allosteric effects, tissue-dependent receptor coupling, or pharmacokinetic factors [1]. Additionally, (1R,2R)-2-PCCA showed residual [³⁵S]-GTPγS binding at 10 µM in GPR88 KO mouse striatal membranes, suggesting potential off-target activity at high concentrations, whereas RTI-13951-33 activity was entirely GPR88-dependent [1].

Native Tissue Engagement

Cross-study comparable

(1R,2R) EC50 1140 nM vs. RTI-13951-33 EC50 535 nM

[³⁵S]-GTPγS binding in WT mouse striatal membranes

Reported native-tissue potency context

Residual GPR88-independent signal at 10 µM noted

Evidence Dimension	[³⁵S]-GTPγS binding in WT mouse striatal membranes (native tissue GPR88 activation)
Target Compound Data	(1R,2R)-2-PCCA: EC50 = 1140 nM; residual binding at 10 µM in GPR88 KO membranes
Comparator Or Baseline	RTI-13951-33: EC50 = 535 nM in the same assay; no activity in GPR88 KO membranes at 10 µM
Quantified Difference	RTI-13951-33 is ~2.1-fold more potent in native striatal membranes; (1R,2R)-2-PCCA shows some GPR88-independent binding at high concentrations
Conditions	[³⁵S]-GTPγS binding assay; striatal membranes from WT and GPR88 KO mice; compounds tested at multiple concentrations [1]

Why This Matters

The direct comparison in native striatal tissue provides critical guidance for in vivo CNS studies: RTI-13951-33 offers superior potency and cleaner GPR88-specificity in brain tissue, while (1R,2R)-2-PCCA's distinct native tissue profile may be preferred for studies investigating allosteric modulation of GPR88 in its endogenous environment, particularly given its uniquely characterized binding mechanism.

• [1] Jin C, Decker AM, Makhijani VH, Besheer J, Darcq E, Kieffer BL, Maitra R. Discovery of a Potent, Selective, and Brain-Penetrant Small Molecule that Activates the Orphan Receptor GPR88 and Reduces Alcohol Intake. J Med Chem. 2018 Aug 9;61(15):6717-6736. doi:10.1021/acs.jmedchem.8b00566. PMID: 30011192. (Figure 3B: striatal membrane [³⁵S]-GTPγS binding data for (1R,2R)-2-PCCA and RTI-13951-33.) View Source

Optimal Procurement and Application Scenarios for (1R,2R)-2-PCCA Hydrochloride Based on Verified Differentiation Evidence

Structural Biology and Allosteric Mechanism Studies of GPR88-G Protein Signaling Complexes

(1R,2R)-2-PCCA hydrochloride is the only GPR88 agonist for which a high-resolution cryo-EM structure bound to the GPR88-Gi1 complex has been solved [1]. This uniquely positions it for structural biology applications, including co-crystallization/cryo-EM studies, allosteric pocket mutagenesis campaigns, and computational modeling of receptor-ligand-G protein ternary complexes. Researchers investigating the molecular pharmacology of allosteric GPCR modulation—particularly at orphan receptors—will find this compound indispensable as a structurally validated chemical probe.

Gαi-Biased Signaling Profiling and Pathway Deconvolution at GPR88

The (1R,2R)-2-PCCA scaffold selectively activates GPR88 through Gαi-mediated cAMP inhibition without inducing Gαq-coupled calcium mobilization [1]. This biased signaling profile makes it a preferred tool compound for studies that require isolation of the Gαi pathway downstream of GPR88, such as characterizing cAMP response element (CRE)-dependent transcription, investigating cross-talk with dopamine D2 receptor signaling in striatal medium spiny neurons, or profiling GPR88-mediated modulation of other GPCRs in native striatal tissue [2].

Stereochemical SAR and Medicinal Chemistry Optimization of Cyclopropane-Containing GPR88 Ligands

The 5- to 6-fold potency differential between the (1R,2R) and (1S,2S) diastereomers [1] establishes the cyclopropane stereochemistry as a critical pharmacophoric determinant for GPR88 agonist activity. Medicinal chemistry teams engaged in GPR88 lead optimization should procure the pure (1R,2R) form as the active reference standard for establishing stereochemical structure-activity relationships, enantiomeric purity specifications, and chiral analytical method development.

CNS Target Engagement Studies Requiring Validated Brain Exposure with Native Tissue Pharmacodynamic Readouts

(1R,2R)-2-PCCA has demonstrated functional activity in WT mouse striatal membranes (EC50 1140 nM in [³⁵S]-GTPγS binding) [1], confirming its ability to reach and activate GPR88 in native brain tissue. This makes it suitable for ex vivo pharmacodynamic studies, target engagement assays using striatal tissue from preclinical models, and as a reference compound in comparative brain penetrance studies against newer GPR88 agonists such as RTI-13951-33 or BI-9508.

Application

Selection Property

Validation Focus

Structural biology of GPR88-G protein complexes

Cryo-EM-validated allosteric binding pose

Receptor-ligand-G protein ternary complex modeling

Gαi-biased signaling and pathway deconvolution

Gαi-cAMP inhibition without Gαq mobilization

cAMP response element (CRE)-dependent transcription

Stereochemical SAR and chiral lead optimization

5- to 6-fold diastereomeric potency differential

Chiral analytical method development

CNS target engagement with native tissue readouts

Functional activity in WT mouse striatal membranes

Ex vivo pharmacodynamic and brain penetrance studies

• [1] Jin C, Decker AM, Huang XP, Gilmour BP, Blough BE, Roth BL, Hu Y, Gill JB, Zhang XP. Synthesis, pharmacological characterization, and structure-activity relationship studies of small molecular agonists for the orphan GPR88 receptor. ACS Chem Neurosci. 2014 Jul 16;5(7):576-87. doi:10.1021/cn500082p. PMID: 24793972. View Source
• [2] Jin C, Decker AM, Makhijani VH, Besheer J, Darcq E, Kieffer BL, Maitra R. Discovery of a Potent, Selective, and Brain-Penetrant Small Molecule that Activates the Orphan Receptor GPR88 and Reduces Alcohol Intake. J Med Chem. 2018 Aug 9;61(15):6717-6736. doi:10.1021/acs.jmedchem.8b00566. PMID: 30011192. View Source